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Compound of Interest

Compound Name: 1-(Methylamino)propan-2-ol

CAS No.: 68037-48-9

Cat. No.: B7806384

Get Quote

Executive Summary
1-(Methylamino)propan-2-ol (CAS: 16667-45-1), a secondary amino alcohol, serves as a

critical intermediate in the synthesis of pharmaceutical compounds, chelating agents, and acid-

gas scrubbing solvents.[1] While valuable for its bifunctional reactivity (amine and hydroxyl

groups), it presents significant safety challenges in a laboratory setting.

This guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a field-

validated operational framework. The core hazards—corrosivity to tissue and combustibility—

require strict engineering controls and specific personal protective equipment (PPE) protocols.

This document outlines the causality behind safety decisions, ensuring researchers understand

not just what to do, but why it fails if ignored.

Physicochemical Profile & Hazard Identification
Understanding the physical properties is the first line of defense. The compound’s basicity

drives its corrosive nature, while its vapor pressure dictates ventilation requirements.
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Table 1: Critical Physicochemical Properties
Property Value / Characteristic Operational Implication

CAS Number 16667-45-1
Unique identifier for inventory

tracking.[1]

Molecular Formula C₄H₁₁NO
Low molecular weight

facilitates skin permeation.

Physical State
Liquid (Colorless to pale

yellow)

Viscosity changes with

temperature; hygroscopic.

Boiling Point ~160–165 °C (Est.)
High boiling point implies low

volatility but persistent residue.

Flash Point
> 60 °C (Combustible, Class

IIIA)

Vapors can form explosive

mixtures if heated above 60°C.

pH (10% aq.) > 11.5 (Strongly Alkaline)
Immediate tissue necrosis

upon contact.

Vapor Pressure < 1 mmHg @ 20 °C

Inhalation hazard increases

significantly during

heating/reflux.

GHS Hazard Classification[1]
Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[2][3]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Flammable Liquids (Category 4): Combustible liquid.[4][5]

Mechanism of Injury & Toxicology
Expert Insight: Unlike acid burns, which coagulate proteins and form a barrier (eschar) that

limits penetration, alkaline burns from amines like 1-(Methylamino)propan-2-ol induce

liquefactive necrosis.
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Saponification: The amine reacts with fatty acids in cell membranes, disrupting the lipid

bilayer.

Deep Penetration: The hydroxyl ions penetrate deep into tissues, causing damage long after

surface rinsing seems complete.

Delayed Onset: Inhalation of vapors may cause glottal edema (swelling of the throat) hours

after exposure.

Storage and Stability Protocols
The bifunctional nature of 1-(Methylamino)propan-2-ol makes it susceptible to degradation

and dangerous incompatibility.

Incompatibility Logic
Oxidizing Agents: Reaction with strong oxidizers (e.g., peroxides, permanganates) can be

hypergolic (ignite spontaneously).

Acids: Exothermic neutralization. Reaction with nitrous acid (HNO₂) can form nitrosamines,

which are potent carcinogens.

Carbon Dioxide: Amines absorb atmospheric CO₂ to form carbamates/carbonates, clogging

lines and altering stoichiometry.

Diagram 1: Storage Segregation Logic
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Caption: Storage logic emphasizing segregation from oxidizers/acids and the necessity of inert

atmosphere to prevent carbamate formation.

Engineering Controls & Personal Protective
Equipment (PPE)[6]
Ventilation[4][5][6][7][8]

Mandatory: Handle only in a chemical fume hood with a face velocity of 80–100 fpm.

Prohibited: Recirculating laminar flow hoods (these do not protect the user from vapors).

PPE Selection Matrix
The choice of gloves is critical.[6][7] Latex gloves are permeable to many amines and offer

insufficient protection.

PPE Component Recommendation Technical Rationale

Eye Protection
Chemical Splash Goggles +

Face Shield

Alkaline burns to the cornea

are often irreversible. Safety

glasses allow vapor entry.

Gloves (Splash) Nitrile (min 5 mil)

Good resistance to incidental

splashes. Change immediately

upon contamination.[3][4][8]

Gloves (Immersion) Butyl Rubber or Neoprene

Superior permeation

resistance for extended

handling or spill cleanup.

Body Protection
Lab Coat (Poly-cotton) +

Chemical Apron

Cotton absorbs; a

rubber/Tyvek apron prevents

soak-through to skin.

Experimental Workflow: Safe Handling Protocol
Pre-Operational Check

Verify fume hood function.
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Clear work area of incompatible solvents (e.g., dichloromethane, which can react with

amines).

Prepare a neutralization station (dilute acetic acid or citric acid) nearby for surface

decontamination (NOT for skin).

Transfer Protocol
Objective: Prevent aerosolization and moisture ingress.

Purge: Flush the receiving vessel with dry Nitrogen.

Transfer: Use a cannula transfer or a positive-displacement pipette for small volumes. Avoid

pouring from high heights.

Seal: Parafilm or cap immediately after use to prevent CO₂ absorption.

Diagram 2: Emergency Response Decision Logic
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Exposure / Spill Incident

Identify Type

Skin Contact Eye Contact Bench Spill (< 500mL)

Flush with Water (15+ min)
Do NOT use Acid to Neutralize

Seek Medical Attention
(Flag as Alkaline Burn)

Irrigate Immediately (30 min)
Hold Eyelids Open

Urgent Ophthalmology Consult

Evacuate Area & Ventilate

Absorb with Dry Sand/Vermiculite
(Avoid Acidic Clays)

Collect as Hazardous Waste
(High pH)

Click to download full resolution via product page

Caption: Emergency workflow highlighting the critical prohibition of neutralizing skin burns with

acid and the requirement for prolonged irrigation.

Waste Disposal & Decontamination[4][11]
Self-Validating Disposal System: Never dispose of amines down the drain. Their alkalinity

disrupts municipal water treatment bacteria and is illegal in most jurisdictions.

Segregation: Collect in a dedicated "Basic Organic Waste" container.

Why: Mixing with "Acidic Waste" containers can cause violent exothermic eruptions and

geysers.
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Labeling: Clearly mark as "Corrosive, Flammable, Toxic".

Glassware Cleaning:

Rinse glassware with a dilute acid (e.g., 5% HCl) in a fume hood to convert the residual

amine to a water-soluble salt.

Follow with water and acetone rinses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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